7-methyl-2-phenyl-3,4-dihydro-2H-benzo[1,4]oxazine

• Molecular Formula: C15H15NO
• Molecular Weight: 225.28 g/mol
• IUPAC Name: 7-methyl-2-phenyl-3,4-dihydro-2H-1,4-benzoxazine
• InChI: InChI=1S/C15H15NO/c1-11-7-8-13-14(9-11)17-15(10-16-13)12-5-3-2-4-6-12/h2-9,15-16H,10H2,1H3
• InChI Key: JUURDPACOABXNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NCC(O2)C3=CC=CC=C3

Description

7-methyl-2-phenyl-3,4-dihydro-2H-benzo[1,4]oxazine is a useful research compound. Its molecular formula is C15H15NO and its molecular weight is 225.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7-Methyl-2-phenyl-2H-benzo[b][1,4]oxazin-3(4H)-one (2.2 g) was dissolved in THF (40 mL), and the mixture was cooled to 0° C. Borane-DMS (2.7 g) was added dropwise under inert atmosphere. After addition, the reaction mixture was heated to 70° C. for 4 h. The reaction was monitored by TLC. After completion of reaction, the mixture was cooled, and to it was added 1N HCl (50 mL). The reaction mixture was basified to pH 12 with NaOH solution and then extracted with EtOAc (3×100 mL). The organic layer was dried over sodium sulfate and concentrated under reduced pressure. The crude product was purified by column chromatography using silica (100-200 mesh size) using 8% EtOAc/Hexane as eluent, to provide 1.1 g of pure product.